Cas no 2229090-60-0 (2-(4-ethylcyclohexyl)acetonitrile)

• Product Name: 2-(4-ethylcyclohexyl)acetonitrile
• CAS No: 2229090-60-0
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5807850
• PubChem ID: 118218243
• Update Time: 2025-05-20

2-(4-ethylcyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylcyclohexyl)acetonitrile
• 2229090-60-0
• EN300-1810282
• 2-((1r,4r)-4-Ethylcyclohexyl)acetonitrile
• A1-48516
• SCHEMBL16887497

• Inchi： 1S/C10H17N/c1-2-9-3-5-10(6-4-9)7-8-11/h9-10H,2-7H2,1H3
• InChI Key： KVFKNOPEPIWEJO-UHFFFAOYSA-N
• SMILES： N#CCC1CCC(CC)CC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4-ethylcyclohexyl)acetonitrile

Introduction to 2-(4-Ethylcyclohexyl)Acetonitrile (CAS No: 2229090-60-0)

2-(4-Ethylcyclohexyl)Acetonitrile is a versatile organic compound with the CAS registry number 2229090-60-0. This compound belongs to the class of nitriles and is widely recognized for its applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a cyclohexane ring substituted with an ethyl group at the 4-position and an acetonitrile group at the 1-position, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of cyclohexane derivatives like 2-(4-Ethylcyclohexyl)Acetonitrile in the development of bioactive compounds. Researchers have demonstrated that the acetonitrile functional group can be easily transformed into other functional groups, such as carboxylic acids or amides, through simple chemical reactions. This flexibility makes it an ideal building block for constructing complex molecular architectures.

The physical properties of 2-(4-Ethylcyclohexyl)Acetonitrile are well-documented, with a melting point of approximately -5°C and a boiling point around 135°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various reaction conditions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

In terms of applications, 2-(4-Ethylcyclohexyl)Acetonitrile has found significant use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. For instance, recent studies have explored its role in the development of antidepressant agents and anti-inflammatory drugs, where its unique structure contributes to favorable pharmacokinetic profiles.

Moreover, the compound has been employed in agrochemical research to develop pesticides and herbicides with enhanced efficacy and reduced environmental impact. Its ability to undergo various transformations has made it a key player in green chemistry initiatives, where researchers aim to design sustainable synthetic pathways.

The synthesis of 2-(4-Ethylcyclohexyl)Acetonitrile typically involves multi-step processes that include alkylation, cyclization, and nitrile formation. Recent studies have focused on optimizing these reactions to improve yield and reduce byproduct formation. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high purity levels.

In addition to its synthetic applications, 2-(4-Ethylcyclohexyl)Acetonitrile has been subjected to extensive toxicological studies to assess its safety profile. These studies have revealed that the compound exhibits low acute toxicity when administered via various routes, including oral and dermal exposure. However, long-term exposure studies are still ongoing to fully understand its potential health risks.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-(4-Ethylcyclohexyl)Acetonitrile under aerobic and anaerobic conditions. Results indicate that the compound can be effectively degraded by microbial communities under certain environmental conditions, which is promising for its sustainable use in industrial applications.

In conclusion, 2-(4-Ethylcyclohexyl)Acetonitrile (CAS No: 2229090-60-0) is a valuable organic compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it an essential intermediate in organic synthesis, while ongoing research continues to uncover new opportunities for its use in drug development and agrochemicals. As advancements in synthetic chemistry and toxicology unfold, this compound is poised to play an even more significant role in shaping future innovations.